1-benzyl-5-ethoxy-3H-indol-2-one

• IUPAC Name: 1-benzyl-5-ethoxy-3H-indol-2-one
• InChI: InChI=1S/C17H17NO2/c1-2-20-15-8-9-16-14(10-15)11-17(19)18(16)12-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3
• InChI Key: DWWBDFKXPPTLRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=O)C2)CC3=CC=CC=C3
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• CAS No.: 346577-65-9

Description

“1-benzyl-5-ethoxy-3H-indol-2-one” is a chemical compound with the CAS Number: 346577-65-9. It has a molecular weight of 267.33.

Molecular Structure Analysis

The IUPAC name for this compound is 1-benzyl-5-ethoxy-1,3-dihydro-2H-indol-2-one. The InChI code is 1S/C17H17NO2/c1-2-20-15-8-9-16-14(10-15)11-17(19)18(16)12-13-6-4-3-5-7-13/h3-11,19H,2,12H2,1H3.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 267.33.

Scientific Research Applications

Application in FLAP Inhibitors

1-benzyl-5-ethoxy-3H-indol-2-one derivatives have shown promise as potent 5-lipoxygenase-activating protein (FLAP) inhibitors. These compounds, such as AM803 (now GSK2190915), have been found to exhibit significant potency in FLAP binding and inhibition of LTB4 in human blood, marking them as potential treatments for inflammatory conditions and asthma. These compounds have successfully completed phase 1 clinical trials and are advancing in clinical development (Stock et al., 2011).

Synthetic Applications

This compound derivatives have also been explored in various synthetic applications, demonstrating their versatility as chemical intermediates. For instance, they've been used in one-pot protocols for synthesizing indole-based annulated polyheterocycles, showcasing their utility in creating complex molecular structures (Samala et al., 2013).

Photochemical Properties

The photochemical properties of related compounds have been investigated, providing insights into their behavior under light exposure. This research is valuable for understanding the photochemical dynamics of these compounds and can contribute to the development of light-sensitive materials or probes (Yamada & Somei, 2012).

Safety and Hazards

A Material Safety Data Sheet (MSDS) is available for "1-benzyl-5-ethoxy-3H-indol-2-one". For detailed safety and hazard information, please refer to the MSDS.

Future Directions

While specific future directions for “1-benzyl-5-ethoxy-3H-indol-2-one” are not available in the retrieved data, indole derivatives are known for their broad range of chemical and biological properties, making them important in the development of new drugs. This suggests potential future research directions in exploring the therapeutic potentials of “this compound” and similar compounds.

Mechanism of Action

Target of Action

Indole derivatives, to which this compound belongs, are known to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders, including cancer cells and microbes .

Mode of Action

Indole derivatives, in general, interact with their targets to induce various biological effects . More research is needed to elucidate the exact interaction of this compound with its targets.

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad biological activity

Result of Action

Indole derivatives have been reported to exhibit various biologically vital properties . They have been used in the treatment of cancer cells, microbes, and various types of disorders in the human body .